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Compound of Interest

Compound Name:
5'-Bromospiro[cyclohexane-1,3'-

indolin]-2'-one

CAS No.: 304468-42-6

Cat. No.: B1279457

Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract
5-bromospiro[1H-indole-3,1'-cyclohexane]-2-one is a spiro-fused heterocyclic compound

belonging to the indolinone class. While the broader family of spiro-indolinones has garnered

significant interest in medicinal chemistry for their diverse biological activities, a comprehensive

review of the scientific literature reveals a notable absence of dedicated research on this

specific molecule. This guide addresses the current knowledge gap by summarizing the

available information, which is primarily limited to its chemical identity and commercial

availability, and contextualizes its potential within the broader landscape of related spiro-

indolinone research. Due to the lack of published studies, this document cannot provide

quantitative biological data, detailed experimental protocols, or established signaling pathways

directly associated with 5-bromospiro[1H-indole-3,1'-cyclohexane]-2-one. Instead, it will draw

upon research into analogous structures to provide a prospective outlook.
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5-bromospiro[1H-indole-3,1'-cyclohexane]-2-one is characterized by an indolinone core fused

to a cyclohexane ring at the C3 position via a spirocyclic junction, with a bromine atom

substituted at the 5-position of the indole ring.

Property Value Source

IUPAC Name
5-bromospiro[1H-indole-3,1'-

cyclohexane]-2-one
-

CAS Number 304468-42-6 [1]

Molecular Formula C₁₃H₁₄BrNO [1]

Molecular Weight 280.16 g/mol -

Appearance White powder (typical) [2]

Purity Commonly available at ≥98% [1]

Synthesis
While a specific, detailed experimental protocol for the synthesis of 5-bromospiro[1H-indole-

3,1'-cyclohexane]-2-one is not available in the peer-reviewed literature, the general synthesis of

spiro-oxindole derivatives is well-documented. A plausible synthetic approach could involve a

multi-component reaction, a common strategy for generating molecular diversity in drug

discovery. For instance, a potential pathway could be a [3+2] cycloaddition reaction between an

azomethine ylide, generated in situ from 5-bromoisatin and an amino acid, and a suitable

dipolarophile.

A generalized workflow for such a synthesis is depicted below. Please note this is a

hypothetical pathway and would require experimental validation.
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Caption: Hypothetical synthetic workflow for 5-bromospiro[1H-indole-3,1'-cyclohexane]-2-one.

Potential Biological Activity: An Extrapolation from
Related Compounds
The spiro-oxindole scaffold is recognized as a "privileged structure" in medicinal chemistry due

to its recurrence in a multitude of biologically active compounds. Research on structurally

similar molecules suggests that 5-bromospiro[1H-indole-3,1'-cyclohexane]-2-one could exhibit

a range of pharmacological activities.

Anticancer Potential
Numerous spiro-indolinone derivatives have been investigated for their anticancer properties.

For example, some compounds have shown inhibitory activity against the MDM2-p53 protein-
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protein interaction, a critical pathway in cancer development. While no specific data exists for

the title compound, the general structural motif is promising for this therapeutic area.

Antimicrobial Activity
The indole nucleus is a common feature in many antimicrobial agents. The incorporation of a

spirocyclic system and a halogen atom, such as bromine, could potentially enhance

antimicrobial efficacy. Studies on other bromo-substituted indole derivatives have demonstrated

potent activity against various bacterial strains.

The logical relationship for exploring the potential of this compound is outlined below.
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Caption: Logical framework for investigating the biological potential of the target molecule.

Future Directions and Research Opportunities
The absence of dedicated research on 5-bromospiro[1H-indole-3,1'-cyclohexane]-2-one

presents a clear opportunity for novel investigations. Key areas for future research include:

Development and optimization of a synthetic protocol.

In vitro screening against a panel of cancer cell lines.

Evaluation of antimicrobial activity against pathogenic bacteria and fungi.

Investigation of its mechanism of action through target identification studies.

Exploration of its pharmacokinetic and pharmacodynamic properties.
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Conclusion
5-bromospiro[1H-indole-3,1'-cyclohexane]-2-one remains an understudied molecule within the

promising class of spiro-indolinones. While its commercial availability suggests potential utility

as a building block in synthetic chemistry, its biological profile is currently undefined. Based on

the activities of structurally related compounds, it represents a valid candidate for screening in

anticancer and antimicrobial drug discovery programs. Further research is imperative to

elucidate the therapeutic potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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